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Compound of Interest

Compound Name: 4-Aminobenzophenone

Cat. No.: B072274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
Aminobenzophenone (4-ABP) in water and various organic solvents. The information is

curated for professionals in research and development who require precise data and

methodologies for their work with this compound.

Quantitative Solubility Data
The solubility of 4-Aminobenzophenone is a critical parameter in its application, influencing

everything from reaction kinetics to formulation and bioavailability. Below is a summary of

available quantitative and qualitative solubility data.

Table 1: Solubility of 4-Aminobenzophenone in Various Solvents
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Citation

Water H₂O 0.1 g / 100 mL Not Specified [1]

Water H₂O
Limited/Sparingly

Soluble
Not Specified [2]

Ethyl Acetate C₄H₈O₂ 17 g / 100 mL Ambient

Ethanol C₂H₅OH 10 g / 100 mL Ambient

o-Xylene C₈H₁₀ 1 g / 100 mL Ambient

Chloroform CHCl₃ Soluble Not Specified [3]

Dichloromethane CH₂Cl₂ Soluble Not Specified [3]

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS Soluble Not Specified [3]

Acetone C₃H₆O Soluble Not Specified [3]

Ether (C₂H₅)₂O Soluble Not Specified [4]

Alcohol R-OH Soluble Not Specified [4]

Note: "Soluble" indicates that the source stated solubility without providing specific quantitative

values. "Ambient" temperature is generally considered to be in the range of 20-25 °C.

Experimental Protocol: Determination of Solubility
by the Gravimetric Method
The following is a detailed methodology for determining the solubility of 4-
Aminobenzophenone in a given solvent using the gravimetric method. This method is reliable

for obtaining precise quantitative solubility data.[5][6][7]

I. Materials

4-Aminobenzophenone (high purity)
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Solvent of interest (analytical grade)

Analytical balance (readable to at least 0.1 mg)

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane, vacuum filtration setup)

Vials or flasks with secure closures

Drying oven

Desiccator

II. Procedure

Preparation of Saturated Solution:

Add an excess amount of 4-Aminobenzophenone to a known volume of the solvent in a

sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

Place the sealed container in a thermostatic shaker or water bath set to the desired

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous

agitation to ensure the solution reaches saturation.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe to maintain the experimental temperature.

Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry

container. Filtration is critical to remove any undissolved microcrystals.

Solvent Evaporation:
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Weigh the container with the filtered saturated solution to determine the mass of the

solution.

Carefully evaporate the solvent from the solution. This can be achieved by placing the

container in a drying oven at a temperature below the boiling point of the solvent and the

melting point of 4-Aminobenzophenone (m.p. 121-124 °C). A gentle stream of nitrogen

can be used to accelerate evaporation.

Continue the drying process until a constant weight of the solid residue (4-
Aminobenzophenone) is achieved.

Data Calculation:

Let M₁ be the mass of the empty container.

Let M₂ be the mass of the container with the saturated solution.

Let M₃ be the mass of the container with the dried 4-Aminobenzophenone residue.

The mass of the dissolved 4-Aminobenzophenone is (M₃ - M₁).

The mass of the solvent is (M₂ - M₃).

The solubility can then be expressed in various units, such as g/100 g of solvent or g/100

mL of solvent (if the density of the solvent at the experimental temperature is known).

Experimental Workflow: Synthesis of 4-
Benzoylbenzenediazonium Chloride
4-Aminobenzophenone can be converted to a diazonium salt through a diazotization reaction,

a common and important transformation in organic synthesis.[8][9][10] The following diagram

illustrates the workflow for the synthesis of 4-benzoylbenzenediazonium chloride.
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Reactants Preparation
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Caption: Workflow for the synthesis of 4-benzoylbenzenediazonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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